Cas no 1822451-77-3 (1-Tert-Butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate)

• Product Name: 1-Tert-Butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate
• CAS No: 1822451-77-3
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• CID: 4823231
• Update Time: 2025-05-20

1-Tert-Butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate
• 1-Tert-Butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C12H19F2NO4/c1-5-18-9(16)8-6-12(13,14)7-15(8)10(17)19-11(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： CMNMGOSQTYXYGN-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)C(C(=O)OCC)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8

Additional information on 1-Tert-Butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate

Introduction to 1-Tert-Butyl 2-Ethyl 4,4-Difluoropyrrolidine-1,2-Dicarboxylate (CAS No. 1822451-77-3)

1-Tert-butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate is a highly specialized organic compound with the CAS registry number CAS No. 1822451-77-3. This compound belongs to the class of pyrrolidine dicarboxylates, which are widely studied for their unique chemical properties and potential applications in various fields. The molecule features a pyrrolidine ring substituted with tert-butyl and ethyl groups at positions 1 and 2, respectively, along with two fluorine atoms at position 4. These substituents contribute to its distinct chemical behavior and reactivity.

The synthesis of 1-tert-butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through multi-step processes that include nucleophilic substitutions, ring-forming reactions, and fluorination techniques. The incorporation of fluorine atoms into the pyrrolidine ring is particularly significant as it enhances the compound's stability and bioavailability, making it a promising candidate for pharmaceutical applications.

One of the most notable applications of CAS No. 1822451-77-3 is in the field of drug discovery. Researchers have explored its potential as a precursor for bioactive molecules due to its ability to form stable amide bonds under mild conditions. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This highlights its potential role in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 1-tert-butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate has shown promise in materials science. Its unique structure allows for the formation of high-performance polymers with tailored properties such as thermal stability and mechanical strength. Recent research has focused on incorporating this compound into polymer networks to create advanced materials for use in electronics and aerospace industries.

The chemical stability of CAS No. 1822451-77-3 is another key attribute that makes it valuable in various industrial processes. Its resistance to hydrolysis and oxidation under normal conditions ensures its suitability for long-term storage and transportation. Furthermore, the compound's ability to act as a versatile building block in organic synthesis has led to its widespread use in academic research laboratories and industrial settings alike.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of 1-tert-butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate. Advanced quantum mechanical calculations have revealed that the fluorine atoms at position 4 significantly influence the molecule's electronic distribution, thereby affecting its reactivity in various chemical transformations. This understanding has paved the way for more efficient synthetic strategies and improved product yields.

In conclusion, CAS No. 1822451-77-3, or 1-tert-butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate, is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and chemical properties make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.